(3-Fluoro-6-methylpyridin-2-yl)hydrazine

• IUPAC Name: (3-fluoro-6-methylpyridin-2-yl)hydrazine
• InChI: InChI=1S/C6H8FN3/c1-4-2-3-5(7)6(9-4)10-8/h2-3H,8H2,1H3,(H,9,10)
• InChI Key: MFIOGUYFUVZPFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)F)NN
• Molecular Formula: C6H8FN3
• Molecular Weight: 141.15 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “(3-Fluoro-6-methylpyridin-2-yl)hydrazine” are not available, there are general methods for synthesizing similar compounds. For instance, pyrrolopyrazine derivatives, which are nitrogen-containing heterocycles like the compound , can be synthesized through various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation. Another study reports a new pathway for the synthesis of pyrazolo[3,4-b]pyridine scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(3-Fluoro-6-methylpyridin-2-yl)hydrazine” are not explicitly provided in the sources I have access to.

Scientific Research Applications

Fluorescent Probes for Hydrazine Detection

Hydrazine and its derivatives are widely used in various industries, making their detection crucial due to their potential health risks and environmental pollution. A study by Jung et al. (2019) discusses the development of a next-generation fluorescent probe with high selectivity and sensitivity for hydrazine detection, showcasing its practical applications in real-time spray-based sensing, soil analysis, and two-photon tissue imaging (Jung et al., 2019).

Synthesis of Fluorinated Pyrazoles

Fluorinated pyrazoles, which can be synthesized from compounds like "(3-Fluoro-6-methylpyridin-2-yl)hydrazine," are of significant interest in medicinal chemistry due to their potential therapeutic properties. Surmont et al. (2011) have developed a synthetic strategy for new 3-amino-4-fluoropyrazoles, highlighting the importance of these compounds as building blocks in drug development (Surmont et al., 2011).

Environmental and Biological Applications

The utility of hydrazine and its derivatives extends into environmental and biological realms. Zhu et al. (2019) designed a ratiometric fluorescent probe for the detection of hydrazine in biological and water samples, demonstrating its low cytotoxicity and suitability for fluorescence imaging in living cells and zebrafish (Zhu et al., 2019). This underscores the importance of such compounds in the development of sensitive detection methods for hazardous substances.

Antimicrobial Applications

The incorporation of fluorine atoms in benzoyl groups, as seen in derivatives synthesized through reactions involving hydrazine, has been found to enhance antimicrobial activity. Desai et al. (2013) synthesized new 5-arylidene derivatives with promising antimicrobial properties against a variety of bacterial and fungal strains (Desai et al., 2013).

Future Directions

While specific future directions for “(3-Fluoro-6-methylpyridin-2-yl)hydrazine” are not available, research into similar compounds, such as pyrrolopyrazine derivatives, continues to be an active area of study. These compounds have shown a wide range of biological activities, making them attractive for drug discovery research.

Mechanism of Action

Target of Action

Hydrazide-hydrazone derivatives, to which this compound belongs, are known to display a wide variety of biological activities, such as antibacterial, antitubercular, antifungal, anticancer, anti-inflammatory, anticonvulsant, antiviral, and antiprotozoal action . Therefore, the specific targets can vary depending on the biological activity being considered.

Mode of Action

Hydrazide-hydrazone derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds with target molecules . The presence of the azomethine group (–NH–N=CH–) connected with the carbonyl group in these compounds is responsible for their different pharmaceutical applications .

Biochemical Pathways

Given the broad spectrum of biological activities associated with hydrazide-hydrazone derivatives, it can be inferred that multiple pathways could potentially be affected .

Pharmacokinetics

The molecular weight of the compound is 1411462232 , which is within the optimal range for drug-like properties, suggesting that it may have favorable pharmacokinetic properties.

Result of Action

Given the broad spectrum of biological activities associated with hydrazide-hydrazone derivatives, it can be inferred that the compound could potentially induce a variety of cellular responses .